9-(Azetidin-3-yl)-6-chloro-9H-purine

• Molecular Formula: C8H8ClN5
• Molecular Weight: 209.63 g/mol
• SMILES: C1C(CN1)N2C=NC3=C2N=CN=C3Cl
• InChI: InChI=1S/C8H8ClN5/c9-7-6-8(12-3-11-7)14(4-13-6)5-1-10-2-5/h3-5,10H,1-2H2
• InChIKey: MMWVVHPNENRFHH-UHFFFAOYSA-N

9-(Azetidin-3-yl)-6-chloro-9H-purine: Structure & Procurement

9-(Azetidin-3-yl)-6-chloro-9H-purine (free base, CAS 1706462-93-2; hydrochloride, CAS 1823316-60-4) is a synthetic purine derivative featuring an azetidine ring at the N9 position and a chlorine atom at the C6 position of the purine core . The free base has a molecular formula of C8H8ClN5 and a molecular weight of 209.63 g/mol [1]. This compound serves primarily as a versatile building block in medicinal chemistry for the synthesis of kinase inhibitors and other biologically active molecules, with the C6 chlorine acting as a leaving group for nucleophilic aromatic substitution (SNAr) and the azetidine ring providing a strained, conformationally restricted cyclic amine scaffold .

Workflow

Late-stage diversification via SNAr at C6

Activated chlorine leaving group

Selection

Azetidine N9 for conformational restriction

Strained ring scaffold

Use Context

Kinase inhibitor building block, CNS chemical probes

Research-grade synthetic intermediate

• [1] PubChem. 9-(azetidin-3-yl)-6-chloro-9H-purine hydrochloride. CID 86262643. Molecular Weight 246.09 g/mol (HCl salt). View Source

9-(Azetidin-3-yl)-6-chloro-9H-purine: Why Substitution Fails

Generic substitution among N9-substituted 6-chloropurines is unreliable because the N9 substituent profoundly influences conformational preference, physicochemical properties, and downstream biological target engagement. The azetidine ring introduces a unique combination of ring strain (approximately 26.3 kcal/mol), a defined nitrogen pKa of approximately 11.0, and restricted rotational freedom compared to the more flexible piperidine (6-membered) or planar aromatic N9 substituents [1]. These differences translate into measurable variations in metabolic stability, as azetidine-containing compounds have demonstrated reduced intrinsic clearance in human hepatocyte assays relative to piperidine isosteres in multiple chemotypes [1]. Furthermore, the C6 chlorine provides a critical synthetic handle for late-stage diversification via SNAr, where the steric and electronic environment created by the N9 azetidine directly influences both reaction kinetics and regiochemical outcomes [2]. Below we provide quantitative evidence for the specific dimensions where 9-(azetidin-3-yl)-6-chloro-9H-purine diverges from its closest comparators.

Conformational flexibility

Piperidine or planar N9 analogs lack the azetidine ring strain and restricted conformer profile, which may shift binding entropy and target selectivity.

Metabolic stability

Class-level data suggests azetidine reduces N-dealkylation vs. piperidine; substituting a piperidine building block may lead to higher intrinsic clearance.

SNAr reactivity window

The N9 azetidine inductive effect moderately activates C6 chlorine; other N9 substituents can alter reaction kinetics and regiochemical outcomes.

• [1] Stepan AF, et al. Strategies toward optimization of the metabolism of a series of serotonin-4 partial agonists: investigation of azetidines as piperidine isosteres. Bioorg Med Chem Lett. 2016;26(5):1454-1458. doi:10.1016/j.bmcl.2016.01.059 View Source
• [2] Dvořáková H, Holý A. Synthesis of acyclic nucleotide analogues derived from 6-(sec- or tert-alkyl)purines via coupling of 6-chloropurine derivatives with organocuprates. Collect Czech Chem Commun. 1993;58:1419-1428. View Source

9-(Azetidin-3-yl)-6-chloro-9H-purine: Key Evidence vs. Analogs

Conformational Restriction: Azetidine vs. Piperidine

The azetidine ring at N9 imposes approximately 26.3 kcal/mol of ring strain with a puckered conformation, restricting the nitrogen lone pair orientation and reducing the number of accessible conformers compared to the 6-membered piperidine ring (ring strain approximately 1.3 kcal/mol, chair conformations) [1]. This conformational restriction directly impacts the vector angle of the N9 substituent relative to the purine plane, with azetidine providing a more acute and spatially constrained trajectory that can enhance shape complementarity in ATP-binding pockets [2]. In contrast, 9-(piperidin-4-yl)-6-chloro-9H-purine presents multiple low-energy conformers that reduce entropic binding contributions.

Conformational Restriction

Class-level inference

Azetidine ring strain ~26.3 kcal/mol vs. piperidine ~1.3 kcal/mol

~25 kcal/mol difference

May support improved binding entropy in rigid pockets.

Computational consensus values; target-specific data to verify.

Evidence Dimension	Ring strain energy (conformational restriction)
Target Compound Data	Azetidine ring strain: approximately 26.3 kcal/mol
Comparator Or Baseline	Piperidine ring strain: approximately 1.3 kcal/mol
Quantified Difference	Approximately 25 kcal/mol higher ring strain for azetidine vs. piperidine
Conditions	Computational gas-phase ring strain energy calculations (literature consensus values)

Why This Matters

Higher ring strain and restricted conformer population can translate into improved binding entropy and target selectivity in structure-based drug design, making the azetidine scaffold advantageous when rigidity is desired.

• [1] Anslyn EV, Dougherty DA. Modern Physical Organic Chemistry. University Science Books; 2006. Chapter on Strain and Stability (ring strain values). View Source
• [2] Evans GB, Furneaux RH, Greatrex B, Murkin AS, Schramm VL, Tyler PC. Azetidine Based Transition State Analogue Inhibitors of N-Ribosyl Hydrolases and Phosphorylases. J Med Chem. 2008;51(4):948-956. doi:10.1021/jm701265n View Source

Metabolic Stability Advantage: Azetidine vs. Piperidine

In a systematic study comparing azetidine and piperidine isosteres within a serotonin-4 partial agonist series, azetidine-containing compounds exhibited reduced intrinsic clearance (CLint) in human hepatocyte assays [1]. While target compound-specific hepatocyte data for 9-(azetidin-3-yl)-6-chloro-9H-purine are not yet published, the class-level trend demonstrates that replacing a piperidine with an azetidine reduces metabolic turnover, attributed to decreased N-dealkylation and oxazolidine formation pathways [1]. This class-level inference supports the selection of the azetidine-substituted purine scaffold over piperidine-substituted analogs when metabolic stability is a procurement criterion.

Metabolic Stability

Class-level inference

Reduced CLint in human hepatocytes (2- to 5-fold in related series)

Azetidine vs. piperidine isosteres

Supports selection when metabolic stability is a procurement criterion.

Compound-specific hepatocyte data not yet published.

Evidence Dimension	Intrinsic clearance (CLint) in human hepatocytes
Target Compound Data	Class-level prediction: reduced CLint vs. piperidine analog (exact value not yet determined for this specific compound)
Comparator Or Baseline	Piperidine-containing analog series: higher CLint due to N-dealkylation and oxazolidine formation pathways
Quantified Difference	Class-level trend: azetidine replacement reduced metabolic turnover in hepatocyte assays (magnitude compound-dependent; representative examples showed 2- to 5-fold reduction in CLint)
Conditions	Human hepatocyte intrinsic clearance assay (class-level data from serotonin-4 partial agonist series)

Why This Matters

Lower predicted hepatic clearance suggests the azetidine scaffold may provide longer half-life and better oral exposure in downstream lead optimization, a critical factor for procurement decisions in early drug discovery programs.

• [1] Stepan AF, et al. Strategies toward optimization of the metabolism of a series of serotonin-4 partial agonists: investigation of azetidines as piperidine isosteres. Bioorg Med Chem Lett. 2016;26(5):1454-1458. doi:10.1016/j.bmcl.2016.01.059 View Source

Physicochemical Property Differentiation

The free base of 9-(azetidin-3-yl)-6-chloro-9H-purine has a computed clogP of 1.21 and a topological polar surface area (TPSA) of 69.62 Ų, with 2 hydrogen bond donors and 5 hydrogen bond acceptors [1]. By comparison, the parent 6-chloro-9H-purine (lacking N9 substitution) has a lower clogP (approximately 0.7) and TPSA (approximately 54.5 Ų), while 9-methyl-6-chloro-9H-purine has a higher clogP (approximately 1.5) and reduced HBD count (0 HBD). The azetidine-containing purine thus occupies a distinct physicochemical space with balanced hydrophilicity, positioning it favorably for CNS drug-likeness criteria where TPSA < 90 Ų and moderate logP are desired [2].

Physicochemical Profile

Cross-study comparable

clogP 1.21, TPSA 69.62 Ų, HBD 2, HBA 5

Free base computed values

Occupies balanced CNS drug-like property space.

Experimental confirmation may vary.

Evidence Dimension	Computed physicochemical properties (clogP, TPSA, HBD count)
Target Compound Data	clogP = 1.21, TPSA = 69.62 Ų, HBD = 2, HBA = 5 (free base)
Comparator Or Baseline	6-Chloro-9H-purine: clogP approximately 0.7, TPSA approximately 54.5 Ų, HBD = 1; 9-Methyl-6-chloro-9H-purine: clogP approximately 1.5, TPSA approximately 56.2 Ų, HBD = 0
Quantified Difference	TPSA increase of approximately 15 Ų vs. unsubstituted purine; HBD increase of 1 vs. 9-methyl analog
Conditions	Computed using standard cheminformatics algorithms (clogP, TPSA); free base form

Why This Matters

The distinct TPSA and HBD profile of the azetidine-substituted purine influences membrane permeability, solubility, and CNS penetration potential, making it a differentiated scaffold choice compared to simpler N9-alkyl or unsubstituted 6-chloropurine building blocks.

• [1] Sildrug Database. 9-(Azetidin-3-yl)-6-chloro-9H-purine computed properties: Formula C8H8ClN5, MW 209.64, clogP 1.21, TPSA 69.62, Rotatable Bonds 1. View Source
• [2] Pajouhesh H, Lenz GR. Medicinal Chemical Properties of Successful Central Nervous System Drugs. NeuroRx. 2005;2(4):541-553. doi:10.1602/neurorx.2.4.541 View Source

C6 Chlorine as Leaving Group for Library Synthesis

The C6 chlorine of 9-(azetidin-3-yl)-6-chloro-9H-purine serves as an activated leaving group for SNAr reactions, enabling introduction of diverse amine, alkoxide, or thiol nucleophiles at the C6 position [1]. This reactivity profile is quantitatively distinct from C6-unsubstituted or C6-alkylated purines, which lack this synthetic handle. In head-to-head reactivity comparisons of 6-chloropurine derivatives, the rate of nucleophilic displacement is influenced by the N9 substituent; electron-withdrawing N9 groups can accelerate SNAr kinetics by up to 3-fold relative to electron-donating N9 substituents [2]. The azetidine ring, with its inductive electron-withdrawing character (σI approximately 0.16), provides a moderate rate enhancement compared to N9-alkyl substituents.

C6 SNAr Reactivity

Class-level inference

Azetidine N9 provides moderate rate enhancement vs. alkyl N9

σI ~0.16 inductive effect

Supports predictable parallel library synthesis.

Literature SNAr kinetics range up to 3-fold variation.

Evidence Dimension	Relative SNAr reactivity of C6 chlorine (nucleophilic displacement rate)
Target Compound Data	Azetidine N9 substituent: moderate rate enhancement (σI approximately 0.16 inductive effect)
Comparator Or Baseline	N9-alkyl substituted 6-chloropurines: baseline SNAr reactivity; N9-unsubstituted: higher NH acidity may compete
Quantified Difference	Estimated up to 3-fold rate variation across N9 substituent types (literature range for 6-chloropurine SNAr reactions)
Conditions	Standard SNAr conditions with amine nucleophiles in ethanol or DMF at 60-80°C

Why This Matters

The combination of the C6 chlorine leaving group and the azetidine N9 substituent provides a defined, moderate reactivity window for library synthesis, enabling predictable and efficient parallel diversification compared to more reactive or less reactive purine scaffolds.

• [1] One-pot build-up procedure for the synthesis of variously substituted purine derivatives. RSC Adv. 2012. doi:10.1039/C2RA21218A View Source
• [2] Kinetics of the reactions of 2-, 6-, or 8-chloro-9-methylpurine with piperidine in ethanol. J Chem Soc. 1965. doi:10.1039/JR9650004490 View Source

9-(Azetidin-3-yl)-6-chloro-9H-purine: Optimal Applications

Kinase Inhibitor Design with Conformational Restriction

Medicinal chemistry teams targeting ATP-competitive kinase inhibitors can utilize 9-(azetidin-3-yl)-6-chloro-9H-purine as a hinge-binding scaffold where the strained azetidine ring restricts N9 substituent orientation, potentially improving binding entropy and kinase selectivity. The C6 chlorine allows rapid parallel SAR exploration via SNAr with diverse amines. This scaffold is particularly relevant when piperidine analogs have failed due to excessive conformational flexibility or poor metabolic stability [1].

CNS Drug Discovery: Balanced TPSA & Lipophilicity

The computed TPSA of 69.62 Ų and clogP of 1.21 position this compound within the favorable CNS drug-like property space (TPSA < 90 Ų, clogP 1-3), making it a suitable building block for CNS-penetrant purine-based inhibitors. The additional hydrogen bond donor from the azetidine NH can be leveraged for target interactions or intentionally blocked via N-functionalization [2].

C6-Diversified Purine Library Synthesis

The activated C6 chlorine atom enables efficient parallel synthesis of C6-substituted purine libraries. The azetidine N9 substituent provides a defined reactivity window for SNAr that is balanced between highly reactive (electron-withdrawing) and sluggish (electron-donating) N9 substituents, supporting reproducible library production with 24- to 96-well plate formats [3].

Metabolic Stability Optimization for Chemical Probes

For chemical probe development where metabolic stability is a critical requirement, the azetidine-containing purine scaffold is predicted to provide superior resistance to oxidative N-dealkylation compared to piperidine-containing analogs, based on class-level hepatocyte clearance data [4]. This is particularly relevant for in vivo pharmacological studies requiring sustained target engagement.

Application

Selection Property

Validation Focus

ATP-competitive kinase inhibitor design

Conformationally restricted purine hinge binder

Entropy-driven binding, kinase selectivity profiling

CNS-penetrant chemical probe synthesis

Balanced lipophilicity and polarity profile

Permeability, CNS pharmacokinetic analysis

Parallel C6-diversified library production

Moderately activated C6 chlorine for SNAr

Reaction reproducibility, library yield

Metabolic stability optimization in lead series

Azetidine predicted to reduce oxidative N-dealkylation

Microsomal / hepatocyte stability confirmation

• [1] Evans GB, Furneaux RH, Greatrex B, Murkin AS, Schramm VL, Tyler PC. Azetidine Based Transition State Analogue Inhibitors of N-Ribosyl Hydrolases and Phosphorylases. J Med Chem. 2008;51(4):948-956. View Source
• [2] Pajouhesh H, Lenz GR. Medicinal Chemical Properties of Successful Central Nervous System Drugs. NeuroRx. 2005;2(4):541-553. View Source
• [3] One-pot build-up procedure for the synthesis of variously substituted purine derivatives. RSC Adv. 2012. View Source
• [4] Stepan AF, et al. Strategies toward optimization of the metabolism of a series of serotonin-4 partial agonists: investigation of azetidines as piperidine isosteres. Bioorg Med Chem Lett. 2016;26(5):1454-1458. View Source